Cas no 1806472-96-7 (2,7-Dibromo-1H-benzimidazole-6-acetic acid)

• Product Name: 2,7-Dibromo-1H-benzimidazole-6-acetic acid
• CAS No: 1806472-96-7
• MF: C₉H₆Br₂N₂O₂
• MW: 333.964140415192
• CID: 4816224
• Update Time: 2025-09-25

2,7-Dibromo-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-1H-benzimidazole-6-acetic acid

• Inchi： 1S/C9H6Br2N2O2/c10-7-4(3-6(14)15)1-2-5-8(7)13-9(11)12-5/h1-2H,3H2,(H,12,13)(H,14,15)
• InChI Key： IAZLJRJVLHXTCK-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=1CC(=O)O)NC(=N2)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 2,7-Dibromo-1H-benzimidazole-6-acetic acid

Introduction to 2,7-Dibromo-1H-benzimidazole-6-acetic acid (CAS No. 1806472-96-7)

2,7-Dibromo-1H-benzimidazole-6-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806472-96-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of bromine substituents at the 2 and 7 positions, along with the acetic acid moiety at the 6-position, imparts unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery and development.

The benzimidazole core is a privileged structure in medicinal chemistry, featuring a fused benzene and imidazole ring system. This motif is widely recognized for its role in various biological processes, including DNA intercalation, enzyme inhibition, and receptor binding. The introduction of bromine atoms into the benzimidazole ring enhances its interactability with biological targets, making it a versatile platform for designing novel bioactive molecules. Specifically, the 2,7-Dibromo-1H-benzimidazole-6-acetic acid structure has been explored for its potential in modulating pathways associated with inflammation, cancer, and microbial infections.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. The acetic acid functional group in 2,7-Dibromo-1H-benzimidazole-6-acetic acid provides a carboxylate moiety that can engage in hydrogen bonding interactions with protein targets. This feature is particularly useful in designing molecules that require precise binding to active sites of enzymes or receptors. The brominated benzimidazole scaffold also facilitates hydrophobic interactions, further enhancing binding affinity and selectivity.

One of the most compelling aspects of 2,7-Dibromo-1H-benzimidazole-6-acetic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The bromine atoms serve as handles for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse substituents to fine-tune pharmacological properties.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual-targeting capabilities, where a single molecule interacts with multiple disease-related pathways. The 2,7-Dibromo-1H-benzimidazole-6-acetic acid structure aligns well with this trend due to its ability to modulate both enzymatic and non-enzymatic targets. For example, preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or by modulating immune cell signaling pathways.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of 2,7-Dibromo-1H-benzimidazole-6-acetic acid as a drug candidate. These tools allow researchers to predict binding affinities, identify potential side effects, and optimize molecular structures before experimental validation. Such high-throughput virtual screening methods have been instrumental in identifying lead compounds that exhibit promising activity against various therapeutic targets.

The synthesis of 2,7-Dibromo-1H-benzimidazole-6-acetic acid involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Key steps typically include bromination of a precursor benzimidazole derivative followed by functional group manipulation to introduce the acetic acid moiety at the 6-position. Recent innovations in synthetic methodologies have improved yield and purity, making large-scale production more feasible for both academic research and industrial applications.

In conclusion,2,7-Dibromo-1H-benzimidazole-6-acetic acid (CAS No. 1806472-96-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—combining brominated benzimidazole rings with an acetic acid side chain—make it an attractive candidate for further medicinal chemistry investigations. As research continues to uncover new biological targets and mechanisms underlying human diseases,2,7-Dibromo-1H-benzimidazole-6-acetic acid is poised to play a pivotal role in shaping future therapeutic strategies.